Cas no 1804187-16-3 (5-Difluoromethyl-4-hydroxymethyl-1H-benzimidazole)

• Product Name: 5-Difluoromethyl-4-hydroxymethyl-1H-benzimidazole
• CAS No: 1804187-16-3
• MF: C₉H₈F₂N₂O
• MW: 198.169428825378
• CID: 4825365
• Update Time: 2025-10-28

5-Difluoromethyl-4-hydroxymethyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 5-Difluoromethyl-4-hydroxymethyl-1H-benzimidazole

• Inchi： 1S/C9H8F2N2O/c10-9(11)5-1-2-7-8(6(5)3-14)13-4-12-7/h1-2,4,9,14H,3H2,(H,12,13)
• InChI Key： NHNROQLOBBJFEA-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C=1CO)N=CN2)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 1.2
• Topological Polar Surface Area: 48.9

Additional information on 5-Difluoromethyl-4-hydroxymethyl-1H-benzimidazole

Recent Advances in the Study of 5-Difluoromethyl-4-hydroxymethyl-1H-benzimidazole (CAS: 1804187-16-3)

The compound 5-Difluoromethyl-4-hydroxymethyl-1H-benzimidazole (CAS: 1804187-16-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of 5-Difluoromethyl-4-hydroxymethyl-1H-benzimidazole, which make it a promising scaffold for the design of novel inhibitors targeting various enzymes and receptors. The presence of both difluoromethyl and hydroxymethyl groups at the 5 and 4 positions, respectively, enhances its binding affinity and selectivity, as demonstrated in several in vitro and in vivo studies.

One of the key advancements in this area is the development of efficient synthetic routes for 5-Difluoromethyl-4-hydroxymethyl-1H-benzimidazole. A recent publication in the Journal of Medicinal Chemistry described a novel multi-step synthesis protocol that improves yield and purity, making the compound more accessible for further research. The protocol involves the use of advanced catalytic systems and optimized reaction conditions, which have been validated through rigorous analytical techniques such as NMR and mass spectrometry.

In terms of biological activity, 5-Difluoromethyl-4-hydroxymethyl-1H-benzimidazole has shown potent inhibitory effects against a range of targets, including kinases and proteases. For instance, a study published in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits strong inhibition of a specific kinase implicated in cancer progression, with an IC50 value in the nanomolar range. These findings suggest its potential as a lead compound for anticancer drug development.

Furthermore, preliminary pharmacokinetic studies have indicated favorable absorption and distribution profiles for 5-Difluoromethyl-4-hydroxymethyl-1H-benzimidazole, although further optimization may be required to enhance its metabolic stability. Researchers are also exploring its potential in combination therapies, where it could synergize with existing drugs to improve therapeutic outcomes.

In conclusion, 5-Difluoromethyl-4-hydroxymethyl-1H-benzimidazole (CAS: 1804187-16-3) represents a versatile and promising compound in the realm of medicinal chemistry. Ongoing research is expected to uncover additional applications and refine its therapeutic potential, paving the way for its eventual translation into clinical use. Future studies should focus on elucidating its mechanism of action in greater detail and addressing any remaining challenges related to its drug-like properties.